Cas no 2012794-59-9 (tert-butyl 4-methyl-2-azabicyclo2.1.1hexane-1-carboxylate)

• Product Name: tert-butyl 4-methyl-2-azabicyclo2.1.1hexane-1-carboxylate
• CAS No: 2012794-59-9
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5617637
• PubChem ID: 137941944
• Update Time: 2025-10-28

tert-butyl 4-methyl-2-azabicyclo2.1.1hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate
• 2012794-59-9
• EN300-2879878
• tert-butyl 4-methyl-2-azabicyclo2.1.1hexane-1-carboxylate

• Inchi： 1S/C11H19NO2/c1-9(2,3)14-8(13)11-5-10(4,6-11)7-12-11/h12H,5-7H2,1-4H3
• InChI Key： FXWQITMZIXWDDB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C12CC(C)(CN1)C2)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-methyl-2-azabicyclo2.1.1hexane-1-carboxylate

tert-butyl 4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate

The compound with CAS No. 2012794-59-9, known as tert-butyl 4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains.

The tert-butyl group attached to the carboxylate moiety plays a crucial role in stabilizing the molecule and enhancing its solubility properties. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of bioactive compounds. The bicyclic structure, specifically the azabicyclo[2.1.1]hexane framework, contributes to the molecule's rigidity and stereochemical integrity, making it an attractive candidate for use in drug design.

Research into this compound has revealed its potential as an intermediate in the synthesis of complex molecules, particularly those with intricate bicyclic frameworks. Its application in medicinal chemistry is promising, as it can serve as a building block for developing bioactive agents with improved efficacy and reduced side effects.

In terms of synthesis, the compound can be prepared via a variety of methods, including ring-closing metathesis and other cycloaddition reactions. These methods have been optimized in recent years to improve yield and purity, making it more accessible for large-scale production and research purposes.

The structural versatility of tert-butyl 4-methyl-2-azabicyclo[2.1.1]hexane-1-carboxylate has also led to its exploration in materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and coordination polymers.

Furthermore, this compound has been studied for its role in enzyme inhibition and receptor binding assays, demonstrating its potential as a lead compound in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and central nervous system disorders.

In conclusion, CAS No. 2012794-59-9 represents a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential component in modern chemical research and development.